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Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent characterized

by its rapid onset and short duration of action.[1][2][3] In preclinical research, particularly in

murine models, propofol is utilized for inducing and maintaining anesthesia for surgical

procedures, as well as for sedation during various experimental manipulations.[4][5][6] Its

primary mechanism of action involves the positive allosteric modulation of gamma-aminobutyric

acid type A (GABA-A) receptors, leading to enhanced inhibitory neurotransmission in the

central nervous system.[1][2][3]

These application notes provide a comprehensive overview of propofol dosage and

administration in mice, including detailed protocols, quantitative data, and a diagram of its

signaling pathway.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of propofol in mice, compiled

from various studies.

Table 1: Recommended Dosages of Propofol in Mice for Anesthesia and Sedation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677954?utm_src=pdf-interest
https://go.drugbank.com/drugs/DB00818
https://www.openanesthesia.org/keywords/propofol/
https://en.wikipedia.org/wiki/Propofol
https://pmc.ncbi.nlm.nih.gov/articles/PMC10529194/
https://www.researchgate.net/publication/359109998_Effects_of_different_injection_methods_of_propofol_anesthesia_on_the_behavior_and_electroencephalography_recording_in_mice
https://www.ncbi.nlm.nih.gov/books/NBK430884/
https://go.drugbank.com/drugs/DB00818
https://www.openanesthesia.org/keywords/propofol/
https://en.wikipedia.org/wiki/Propofol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application
Route of
Administrat
ion

Dosage
(mg/kg)

Mouse
Strain

Notes
Reference(s
)

Surgical

Anesthesia

Intraperitonea

l (i.p.)
200 Infant Mice

Induces a

surgical plane

of

anesthesia.

[7][8]

Anesthesia

(with

adjuvants)

Intraperitonea

l (i.p.)
75 CD1

In

combination

with

medetomidin

e (1 mg/kg)

and fentanyl

(0.2 mg/kg)

for surgical

anesthesia.

[9]

Anesthesia
Intravenous

(i.v.), tail vein
32 Not Specified

Used for

pharmacokin

etic studies.

[10]

Sedation/Beh

avioral

Studies

Intraperitonea

l (i.p.)
50 C57/BL6

Investigated

for

antidepressa

nt-like effects

in forced

swim test.

[11]

Neuroapopto

sis Induction

Intraperitonea

l (i.p.)
≥ 50 Infant C57BL

Doses at or

above this

level induced

significant

neuroapoptos

is.

[8]

Table 2: Pharmacokinetic Parameters of Propofol in Mice
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Parameter Value
Route of
Administration

Notes Reference(s)

Time to Peak

Concentration

(Serum)

~1 minute Intravenous (i.v.) [10]

Time to Peak

Concentration

(Brain)

~3 minutes Intravenous (i.v.) [10]

Elimination Half-

life (Brain)
9.6 ± 0.5 minutes Intravenous (i.v.) [10]

Onset of Action < 1 minute Intravenous (i.v.)

Rapid onset due

to high lipid

solubility.

[6]

Duration of

Action

~10 minutes

(single induction

dose)

Intravenous (i.v.)

Prolonged with

repeated

administration.

[6]

Table 3: Common Administration Routes and Volumes for Mice
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Route
Maximum
Bolus Volume

Maximum
Infusion Rate

Notes Reference(s)

Intravenous (i.v.)

- Tail Vein
5 ml/kg 4 ml/kg/hour

Common and

effective route for

rapid onset.

[12]

Intraperitoneal

(i.p.)
10 ml/kg N/A

Slower onset

than i.v., but a

common

alternative.

[12]

Subcutaneous

(s.c.)
10 ml/kg N/A

Generally not

used for

anesthesia due

to slow

absorption.

[12]

Oral (p.o.) -

Gavage
10 ml/kg N/A

Not effective for

inducing

anesthesia with

propofol itself.

[13]

Experimental Protocols
Protocol 1: Induction of Surgical Anesthesia via
Intraperitoneal (i.p.) Injection
Objective: To induce a surgical plane of anesthesia in an adult mouse for a short surgical

procedure.

Materials:

Propofol (10 mg/mL emulsion)

Sterile 1 mL syringe with a 25-27 gauge needle

70% Ethanol
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Heating pad

Eye lubricant

Procedure:

Animal Preparation: Weigh the mouse to accurately calculate the required dose. Place the

mouse in a clean, quiet environment.

Dose Calculation: Based on the recommended dosage of 200 mg/kg for surgical anesthesia,

calculate the volume of propofol solution needed.[8] For a 25g mouse, the dose would be 5

mg, which is 0.5 mL of a 10 mg/mL solution.

Administration: a. Restrain the mouse by gently scruffing the neck and securing the tail. b.

Tilt the mouse to a slight head-down position. c. Wipe the lower right or left quadrant of the

abdomen with 70% ethanol. d. Insert the needle at a 15-20 degree angle into the peritoneal

cavity, being careful to avoid internal organs. e. Aspirate gently to ensure no blood or urine is

drawn, then inject the calculated volume of propofol.

Monitoring: a. Place the mouse on a heating pad to maintain body temperature. b. Monitor

for the loss of the righting reflex to confirm the onset of anesthesia. c. Confirm the surgical

plane of anesthesia by checking for the absence of a pedal withdrawal reflex (toe pinch). d.

Apply a small amount of eye lubricant to prevent corneal drying. e. Monitor respiratory rate

throughout the procedure.

Recovery: a. Continue to keep the mouse warm on the heating pad until it regains the

righting reflex. b. Monitor the mouse until it is fully ambulatory.

Protocol 2: Anesthesia Induction via Intravenous (i.v.)
Tail Vein Injection
Objective: To achieve rapid induction of anesthesia for procedures requiring immediate effect.

Materials:

Propofol (10 mg/mL emulsion)
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Sterile 1 mL syringe with a 27-30 gauge needle

Mouse restrainer

Heat lamp or warming pad for tail vasodilation

70% Ethanol

Procedure:

Animal and Dose Preparation: Weigh the mouse and calculate the required dose. A common

induction dose is around 10-20 mg/kg, but this should be titrated to effect.

Tail Vein Access: a. Place the mouse in a suitable restrainer. b. Warm the tail using a heat

lamp or warming pad to dilate the lateral tail veins. c. Wipe the tail with 70% ethanol.

Administration: a. Visualize one of the lateral tail veins. b. Insert the needle, bevel up, into

the vein at a shallow angle. c. Successful entry into the vein can often be confirmed by a

slight "flash" of blood in the needle hub (though not always visible with small needles). d.

Slowly inject the propofol solution. Resistance or the formation of a subcutaneous bleb

indicates a failed attempt. If this occurs, withdraw the needle and attempt at a more proximal

site.

Monitoring and Recovery: Follow steps 4 and 5 as described in Protocol 1. The onset of

anesthesia will be much more rapid with i.v. administration.
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Caption: Mechanism of action of Propofol at the GABA-A receptor.
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Caption: General experimental workflow for propofol anesthesia in mice.
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[https://www.benchchem.com/product/b1677954#piprofurol-dosage-and-administration-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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